Cas no 2227809-90-5 ((2R)-1-(3,6-dichloropyridazin-4-yl)propan-2-amine)

(2R)-1-(3,6-Dichloropyridazin-4-yl)propan-2-amine is a chiral amine derivative featuring a dichloropyridazine core, a structure of interest in pharmaceutical and agrochemical research. The compound’s stereospecific (R)-configuration enhances its potential as a building block for bioactive molecules, particularly in the development of selective enzyme inhibitors or receptor modulators. The dichloropyridazine moiety contributes to its reactivity, enabling further functionalization, while the amine group offers versatility in derivatization. Its well-defined chirality ensures precise interactions in asymmetric synthesis or biological systems. This compound is suited for applications requiring high stereochemical purity, such as medicinal chemistry or crop protection research, where its structural features may confer targeted activity and improved metabolic stability.
(2R)-1-(3,6-dichloropyridazin-4-yl)propan-2-amine structure
2227809-90-5 structure
Product Name:(2R)-1-(3,6-dichloropyridazin-4-yl)propan-2-amine
CAS No:2227809-90-5
MF:C7H9Cl2N3
MW:206.072458982468
CID:5937428
PubChem ID:165802250
Update Time:2025-10-29

(2R)-1-(3,6-dichloropyridazin-4-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

    • (2R)-1-(3,6-dichloropyridazin-4-yl)propan-2-amine
    • EN300-1979274
    • 2227809-90-5
    • Inchi: 1S/C7H9Cl2N3/c1-4(10)2-5-3-6(8)11-12-7(5)9/h3-4H,2,10H2,1H3/t4-/m1/s1
    • InChI Key: XKARAWSDUZJKKT-SCSAIBSYSA-N
    • SMILES: ClC1=C(C=C(N=N1)Cl)C[C@@H](C)N

Computed Properties

  • Exact Mass: 205.0173527g/mol
  • Monoisotopic Mass: 205.0173527g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 51.8Ų

(2R)-1-(3,6-dichloropyridazin-4-yl)propan-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1979274-0.05g
(2R)-1-(3,6-dichloropyridazin-4-yl)propan-2-amine
2227809-90-5
0.05g
$1709.0 2023-09-16
Enamine
EN300-1979274-0.1g
(2R)-1-(3,6-dichloropyridazin-4-yl)propan-2-amine
2227809-90-5
0.1g
$1791.0 2023-09-16
Enamine
EN300-1979274-0.25g
(2R)-1-(3,6-dichloropyridazin-4-yl)propan-2-amine
2227809-90-5
0.25g
$1872.0 2023-09-16
Enamine
EN300-1979274-0.5g
(2R)-1-(3,6-dichloropyridazin-4-yl)propan-2-amine
2227809-90-5
0.5g
$1954.0 2023-09-16
Enamine
EN300-1979274-1.0g
(2R)-1-(3,6-dichloropyridazin-4-yl)propan-2-amine
2227809-90-5
1g
$2035.0 2023-05-31
Enamine
EN300-1979274-2.5g
(2R)-1-(3,6-dichloropyridazin-4-yl)propan-2-amine
2227809-90-5
2.5g
$3988.0 2023-09-16
Enamine
EN300-1979274-5.0g
(2R)-1-(3,6-dichloropyridazin-4-yl)propan-2-amine
2227809-90-5
5g
$5900.0 2023-05-31
Enamine
EN300-1979274-10.0g
(2R)-1-(3,6-dichloropyridazin-4-yl)propan-2-amine
2227809-90-5
10g
$8749.0 2023-05-31
Enamine
EN300-1979274-1g
(2R)-1-(3,6-dichloropyridazin-4-yl)propan-2-amine
2227809-90-5
1g
$2035.0 2023-09-16
Enamine
EN300-1979274-5g
(2R)-1-(3,6-dichloropyridazin-4-yl)propan-2-amine
2227809-90-5
5g
$5900.0 2023-09-16

(2R)-1-(3,6-dichloropyridazin-4-yl)propan-2-amine Related Literature

Additional information on (2R)-1-(3,6-dichloropyridazin-4-yl)propan-2-amine

Recent Advances in the Study of (2R)-1-(3,6-dichloropyridazin-4-yl)propan-2-amine (CAS: 2227809-90-5)

The compound (2R)-1-(3,6-dichloropyridazin-4-yl)propan-2-amine (CAS: 2227809-90-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This chiral amine derivative, characterized by its dichloropyridazine moiety, has been the subject of several studies aimed at elucidating its pharmacological properties, synthetic pathways, and biological activities. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of (2R)-1-(3,6-dichloropyridazin-4-yl)propan-2-amine, with particular emphasis on its enantioselective preparation. Researchers have developed novel catalytic methods to achieve high enantiomeric purity, which is critical for its potential use as a pharmaceutical intermediate. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported a highly efficient asymmetric hydrogenation protocol using a chiral ruthenium catalyst, yielding the target compound with >99% enantiomeric excess (ee). This advancement addresses one of the key challenges in the large-scale production of this compound.

In addition to synthetic improvements, the biological activity of (2R)-1-(3,6-dichloropyridazin-4-yl)propan-2-amine has been explored in the context of central nervous system (CNS) disorders. Preliminary in vitro and in vivo studies suggest that this compound exhibits selective binding affinity for certain neurotransmitter receptors, including the serotonin and dopamine transporters. A recent preprint on bioRxiv highlighted its potential as a modulator of dopaminergic signaling, with implications for the treatment of Parkinson's disease and other movement disorders. However, further preclinical validation is required to confirm these findings.

Another area of interest is the compound's role as a building block for more complex pharmacophores. Researchers have utilized (2R)-1-(3,6-dichloropyridazin-4-yl)propan-2-amine as a key intermediate in the synthesis of novel heterocyclic compounds with enhanced bioactivity. For example, a 2024 study in ACS Chemical Biology demonstrated its incorporation into a series of pyridazine-based kinase inhibitors, which showed promising activity against cancer cell lines. The versatility of this compound in medicinal chemistry underscores its importance in drug discovery efforts.

Despite these promising developments, challenges remain in the clinical translation of (2R)-1-(3,6-dichloropyridazin-4-yl)propan-2-amine. Pharmacokinetic studies have revealed moderate bioavailability and metabolic stability issues, which may limit its therapeutic utility. Current research is focused on structural modifications to improve these properties while retaining the desired biological activity. Collaborative efforts between academic and industrial researchers are expected to drive further progress in this area.

In conclusion, (2R)-1-(3,6-dichloropyridazin-4-yl)propan-2-amine (CAS: 2227809-90-5) represents a promising scaffold in medicinal chemistry with diverse applications. Recent advances in its synthesis, biological evaluation, and derivatization highlight its potential as a valuable tool for drug discovery. Future studies should prioritize addressing the pharmacokinetic limitations and exploring its mechanism of action in greater detail to unlock its full therapeutic potential.

Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.